2-{[1-(4-Ethylphenyl)-3,5-dioxo-4-pyrazolidinylidene]methyl}-1-hydroxy-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C25H19N5O3
• Molecular Weight: 437.4 g/mol
• IUPAC Name: (2Z)-2-[[2-(4-ethylphenyl)-3-hydroxy-5-oxo-1H-pyrazol-4-yl]methylidene]-3-methyl-1-oxopyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C25H19N5O3/c1-3-15-8-10-16(11-9-15)30-25(33)18(23(31)28-30)12-17-14(2)19(13-26)22-27-20-6-4-5-7-21(20)29(22)24(17)32/h4-12,33H,3H2,1-2H3,(H,28,31)/b17-12-
• InChI Key: FIIPNDHCBNUKHW-ATVHPVEESA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)N2C(=C(C(=O)N2)/C=C\3/C(=C(C4=NC5=CC=CC=C5N4C3=O)C#N)C)O
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=C(C(=O)N2)C=C3C(=C(C4=NC5=CC=CC=C5N4C3=O)C#N)C)O

Description

The compound “2-{[1-(4-ETHYLPHENYL)-3,5-DIOXOTETRAHYDRO-4H-PYRAZOL-4-YLIDEN]METHYL}-1-HYDROXY-3-METHYLPYRIDO[1,2-A][1,3]BENZIMIDAZOL-4-YL CYANIDE” is a complex organic molecule that features multiple functional groups, including a pyrazole ring, a benzimidazole ring, and a cyanide group. Such compounds are often of interest in medicinal chemistry and materials science due to their potential biological activities and unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound likely involves multiple steps, starting from simpler precursors. A typical synthetic route might include:

Formation of the Pyrazole Ring: This could be achieved through the reaction of a 1,3-diketone with hydrazine or a substituted hydrazine.

Formation of the Benzimidazole Ring: This might involve the condensation of o-phenylenediamine with a carboxylic acid or its derivatives.

Coupling of the Rings: The pyrazole and benzimidazole rings could be coupled through a series of reactions involving halogenation and nucleophilic substitution.

Introduction of the Cyanide Group: This could be done through a nucleophilic substitution reaction using a cyanide source such as sodium cyanide.

Industrial Production Methods

Industrial production of such complex molecules often involves optimization of the synthetic route to maximize yield and minimize costs. This might include the use of catalysts, high-throughput screening of reaction conditions, and continuous flow chemistry techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound might undergo oxidation reactions, particularly at the hydroxy and methyl groups.

Reduction: Reduction reactions could target the carbonyl groups in the pyrazole ring.

Substitution: The cyanide group could be involved in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Sodium cyanide, potassium cyanide.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

Chemistry

The compound could be used as a building block for the synthesis of more complex molecules or as a ligand in coordination chemistry.

Biology

In biological research, such compounds might be investigated for their potential as enzyme inhibitors or receptor agonists/antagonists.

Medicine

Medicinal chemistry applications could include the development of new pharmaceuticals, particularly if the compound exhibits bioactivity against specific targets.

Industry

In industry, the compound might be used in the development of new materials, such as polymers or dyes, due to its unique structural features.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context. For example, if the compound acts as an enzyme inhibitor, it might bind to the active site of the enzyme and prevent substrate binding. The molecular targets and pathways involved would need to be elucidated through experimental studies.

Comparison with Similar Compounds

Similar Compounds

1-(4-Ethylphenyl)-3,5-dioxotetrahydro-4H-pyrazole: Similar pyrazole structure.

1-Hydroxy-3-methylpyrido[1,2-a][1,3]benzimidazole: Similar benzimidazole structure.

Uniqueness

The uniqueness of the compound lies in its combination of functional groups and rings, which might confer unique chemical and biological properties not found in simpler analogs.